Cas no 6168-63-4 (N-(2,4-dimethylphenyl)-N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide)

• Product Name: N-(2,4-dimethylphenyl)-N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide
• CAS No: 6168-63-4
• MF: C₂₂H₂₁N₃O₅S
• MW: 439.4842441082
• CID: 1628562
• PubChem ID: 2888984
• Update Time: 2025-04-21

N-(2,4-dimethylphenyl)-N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide
• acetamide, N-(2,4-dimethylphenyl)-2-[(4-nitrophenyl)(phenylsulfonyl)amino]-
• 2-[N-(benzenesulfonyl)-4-nitroanilino]-N-(2,4-dimethylphenyl)acetamide
• STL123900
• AKOS000610040
• AG-690/11203168
• N-(2,4-dimethylphenyl)-2-[(4-nitrophenyl)(phenylsulfonyl)amino]acetamide
• 6168-63-4
• N-(2,4-dimethylphenyl)-2-[{4-nitrophenyl}(phenylsulfonyl)amino]acetamide
• AB00103276-01
• Oprea1_609059
• DTXSID30387412
• Cambridge id 6168634

• Inchi： 1S/C22H21N3O5S/c1-16-8-13-21(17(2)14-16)23-22(26)15-24(18-9-11-19(12-10-18)25(27)28)31(29,30)20-6-4-3-5-7-20/h3-14H,15H2,1-2H3,(H,23,26)
• InChI Key： GWKHMUKJQXVVME-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C1C=CC(=CC=1)[N+](=O)[O-])CC(NC1C=CC(C)=CC=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 439.12033
• Monoisotopic Mass: 439.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.377
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.656
• PSA: 109.62